(1-Trityl-1h-imidazol-5-yl)methanol

• IUPAC Name: (3-tritylimidazol-4-yl)methanol
• InChI: InChI=1S/C23H20N2O/c26-17-22-16-24-18-25(22)23(19-10-4-1-5-11-19,20-12-6-2-7-13-20)21-14-8-3-9-15-21/h1-16,18,26H,17H2
• InChI Key: UZFZFGRYJBNHFZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=CC=C3)N4C=NC=C4CO
• Molecular Formula: C23H20N2O
• DSSTOX Substance ID: DTXSID20593621
• Molecular Weight: 340.4 g/mol
• CAS RN: 172498-89-4

Description

The introduction to “(1-Trityl-1H-imidazol-5-yl)methanol” revolves around its significance in organic chemistry, especially in the synthesis and application of imidazole derivatives. Imidazole derivatives are crucial due to their wide range of applications in chemical and pharmaceutical industries.

Synthesis Analysis

Imidazole derivatives, such as “(1-Trityl-1H-imidazol-5-yl)methanol”, can be synthesized through various methods. For instance, (1-Methyl-1H-imidazol-2-yl)methanol derivatives were prepared by treating carbonyl compounds with 2-lithio-1-methyl-1H-imidazole or by treating 2-acyl-1H-imidazoles with organometallic reagents or sodium borohydride (Ohta, Hayakawa, Nishimura, & Okamoto, 1987).

Molecular Structure Analysis

The molecular structure of imidazole derivatives plays a crucial role in their chemical behavior and properties. For instance, in the title compound C9H10N2O, the imidazo[1,2-a]pyridine moiety is approximately planar, and the methanol group is nearly perpendicular to its mean plane (Elaatiaoui, Koudad, Saddik, Benchat, & El Ammari, 2014).

Chemical Reactions and Properties

Chemical reactions involving imidazole derivatives depend on their functional groups and molecular structure. For instance, 2,4,5-triaryl-4,5-dihydro-1H-imidazoles can be formed from aryl aldehydes under specific conditions (Fernandes, Horn, Howie, Schripsema, Skakle, & Wardell, 2007).

Scientific Research Applications

• Infectious Disease Research A compound similar to “(1-Trityl-1h-imidazol-5-yl)methanol”, namely “[1,1’-Biphenyl]-4-yl(phenyl)(1-trityl-1H-imidazol-5-yl)methanol”, is listed under Infectious Disease Research Chemicals and Analytical Standards. This suggests that it may be used in research related to infectious diseases, although the specific applications are not detailed in the source.

• Imidazole Synthesis Imidazoles, which include “(1-Trityl-1h-imidazol-5-yl)methanol”, are key components to functional molecules used in a variety of everyday applications. Recent advances in the regiocontrolled synthesis of substituted imidazoles have been highlighted, suggesting that this compound may be used in the synthesis of other compounds.

• Synthesis of Trityl Radicals Trityl radicals, which include compounds like “(1-Trityl-1h-imidazol-5-yl)methanol”, have been studied for their synthesis, properties, and applications. The review focuses on the key achievements in the development of synthetic approaches to tris(tetrathiaaryl)methyl radicals.

• Infectious Disease Research A compound similar to “(1-Trityl-1h-imidazol-5-yl)methanol”, namely “[1,1’-Biphenyl]-4-yl(phenyl)(1-trityl-1H-imidazol-5-yl)methanol”, is listed under Infectious Disease Research Chemicals and Analytical Standards. This suggests that it may be used in research related to infectious diseases.

• Imidazole Synthesis Imidazoles, which include “(1-Trityl-1h-imidazol-5-yl)methanol”, are key components to functional molecules used in a variety of everyday applications. Recent advances in the regiocontrolled synthesis of substituted imidazoles have been highlighted, suggesting that this compound may be used in the synthesis of other compounds.